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Compound of Interest

Compound Name: 2-Phthalimidehydroxy-acetic acid

Cat. No.: B1313514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties, synthesis, and biological activities of phthalimide derivatives. Phthalimide, a

versatile pharmacophore, serves as a crucial scaffold in medicinal chemistry due to the wide

range of biological activities exhibited by its derivatives, including anti-inflammatory, anticancer,

and antimicrobial properties.[1][2][3] This guide is intended to be a valuable resource for

researchers and professionals involved in the discovery and development of novel therapeutic

agents based on the phthalimide core.

Physicochemical Properties of Phthalimide and its
Derivatives
Phthalimide itself is a white solid with a melting point of approximately 238°C and is slightly

soluble in water.[4] A key feature is the acidity of the N-H proton (pKa ≈ 8.3), which allows for

facile N-substitution, the primary route for synthesizing a diverse library of derivatives.[4] The

physicochemical properties of these derivatives can be finely tuned by altering the N-

substituent, which significantly impacts their solubility, lipophilicity, and, ultimately, their

biological activity.[4] The hydrophobic -CON(R)-CO- pharmacophore group in their structures

gives phthalimides a high potential to cross various biological barriers in vivo.[5]
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The following table summarizes key physicochemical data for a selection of recently

synthesized phthalimide derivatives, offering a comparative overview for researchers.

Compound
Name/Identi
fier

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Spectrosco
pic Data
Highlights

Reference

Phthalimide C₈H₅NO₂ 147.13 238

¹H NMR

(DMSO-d₆): δ

11.38 (s, 1H,

NH), 7.85 (s,

4H, Ar-H)

[4]

N-(4-

(Hydrazineca

rbonyl)phenyl

)benzamide

derivative

(4a)

C₂₁H₁₆N₄O₃ 388.38 213.9–214.3

FTIR (cm⁻¹):

3379, 3317

(N-H), 1788,

1728 (C=O

imide), 1687,

1660 (C=O

amide)

[5]

2-

(hydroxyethyl

)isoindoline-

1,3-dione

C₁₀H₉NO₃ 191.18 126-128

IR(KBr) cm⁻¹:

3400 (O-H),

1770, 1700

(C=O)

[6]

Experimental Protocols
The characterization of novel phthalimide derivatives involves a series of standardized

experiments to determine their physicochemical properties. These properties are critical for

predicting the compound's behavior in biological systems.

Synthesis and Characterization Workflow
The general workflow for the synthesis and characterization of novel phthalimide derivatives is

outlined below. This process begins with the chemical synthesis and proceeds through

purification and comprehensive characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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